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Compound of Interest

Compound Name: Antitubercular agent-22

Cat. No.: B15143065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

"Antitubercular agent-22," also referred to as Compound 2 in some literature, is a novel

oxazolidinone derivative that has demonstrated significant potential as both an anticandidiasis

and antitubercular agent.[1] This technical guide provides a comprehensive overview of its

known physicochemical properties, drawing from available scientific literature. The information

is presented to support further research and development of this promising compound.

Physicochemical Properties
A clear understanding of a compound's physicochemical properties is fundamental to drug

discovery and development, influencing its absorption, distribution, metabolism, and excretion

(ADME) profile.[2][3][4] Key properties for Antitubercular agent-22 are summarized below.
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Property Value Reference

Molecular Weight 533.51 g/mol [1]

Molecular Formula C24H24FN5O6S [1]

In Vitro Activity (MIC)

Candida albicans MTCC 3017 2.34 µg/ml [1]

M. tuberculosis (H37Rv) 2 µg/ml [1]

Note: Further experimental data on properties such as melting point, boiling point, solubility in

various solvents, pKa, and logP are not readily available in the public domain and would

require experimental determination.

Experimental Protocols
Standardized assays are crucial for ensuring the direct comparability of data across different

drugs and drug classes.[2] While the specific, detailed experimental protocols used for

Antitubercular agent-22 are proprietary to the original researchers, this section outlines

general methodologies for determining key in vitro activity.

Determination of Minimum Inhibitory Concentration (MIC):

The MIC of a compound is the lowest concentration that prevents visible growth of a

microorganism. A common method for determining the MIC against M. tuberculosis is the

Microplate Alamar Blue Assay (MABA).

Workflow for MABA:

Preparation Incubation Readout

Prepare serial dilutions of Antitubercular agent-22 Inoculate microplate wells with M. tuberculosis culture
Add compound to wells

Incubate plates at 37°CTransfer plates to incubator Add Alamar Blue reagentAfter incubation period Re-incubate plates Visually or spectrophotometrically assess color change
Determine MIC (lowest concentration with no color change)

Click to download full resolution via product page
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Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).

Mechanism of Action and Signaling Pathways
Antitubercular agents exert their effects through various mechanisms, often targeting essential

bacterial processes.[5][6] Common mechanisms include the inhibition of mycolic acid

synthesis, a crucial component of the mycobacterial cell wall, or the inhibition of protein

synthesis by targeting DNA-dependent RNA polymerase.[6][7][8][9]

The specific mechanism of action for Antitubercular agent-22, as an oxazolidinone derivative,

is likely related to the inhibition of bacterial protein synthesis. Linezolid, a well-known

oxazolidinone, functions by preventing the formation of the initiation complex for protein

synthesis.

Generalized Oxazolidinone Mechanism of Action:
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Caption: Postulated Mechanism of Action for Oxazolidinones.

Conclusion:
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Antitubercular agent-22 is a compound of interest in the ongoing search for new and effective

treatments for tuberculosis. The data presented in this guide, while not exhaustive, provides a

foundational understanding of its physicochemical properties and potential mechanism of

action. Further research is warranted to fully characterize this compound and evaluate its

therapeutic potential. This includes a comprehensive determination of its physicochemical

profile and in-depth studies to elucidate its precise molecular target and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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